Cas no 66000-38-2 (1-(4-bromophenyl)-1H-pyrazol-3-amine)

1-(4-bromophenyl)-1H-pyrazol-3-amine structure
66000-38-2 structure
Product Name:1-(4-bromophenyl)-1H-pyrazol-3-amine
CAS No:66000-38-2
MF:C9H8BrN3
MW:238.083920478821
MDL:MFCD11593793
CID:3230873
PubChem ID:23464285
Update Time:2025-04-21

1-(4-bromophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOL-3-AMINE, 1-(4-BROMOPHENYL)-
    • 1-(4-Bromophenyl)-1h-pyrazol-3-amine
    • 1-(p-bromophenyl)-3-aminopyrazole
    • TQP1417
    • CS-0284783
    • EN300-222558
    • 66000-38-2
    • DTXSID301283949
    • GZDIUHKAZLMQFJ-UHFFFAOYSA-N
    • AKOS011973281
    • SCHEMBL474655
    • 1-(4-bromophenyl)-1H-pyrazol-3-amine
    • MDL: MFCD11593793
    • Inchi: 1S/C9H8BrN3/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
    • InChI Key: GZDIUHKAZLMQFJ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Br)C=C2)C=CC(N)=N1

Computed Properties

  • Exact Mass: 236.99016Da
  • Monoisotopic Mass: 236.99016Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.8Ų

1-(4-bromophenyl)-1H-pyrazol-3-amine Pricemore >>

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